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Compound of Interest

Compound Name: Incb 18424

Cat. No.: B611002

L  Get Quote

For researchers, scientists, and drug development professionals, a clear understanding of the

nomenclature for a compound is critical for accurate literature review and communication.

INCB18424 is a widely studied molecule with several associated names.

Nomenclature and Identifiers

The compound initially identified by the research code INCB18424 is now widely known by its

generic name, ruxolitinib.[1][2][3] It is commercially available under the brand names Jakafi®
and Jakavi®.[1][3] A comprehensive list of its various identifiers is provided in the table below.

Category

Namelldentifier

Research Code

INCB18424, INCB-18424, INCB 18424

Generic Name

Ruxolitinib

Brand Names

Jakafi®, Jakavi®[1][3]

Chemical Name

(R)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-
pyrazol-1-yl)-3-cyclopentylpropanenitrile

phosphate[3]
941678-49-5 (free base), 1092939-17-7
CAS Number
(phosphate)[3]
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Mechanism of Action: The JAK-STAT Signaling
Pathway

Ruxolitinib is a potent and selective inhibitor of Janus kinases (JAKSs), specifically JAK1 and
JAK2.[1][3][4][5][6] These enzymes are critical components of the JAK-STAT signaling pathway,
which plays a key role in cytokine signaling, immune response, and cell growth.[4][7][8][9]
Dysregulation of this pathway is implicated in various myeloproliferative neoplasms and
inflammatory diseases. The diagram below illustrates the canonical JAK-STAT pathway and the

inhibitory action of ruxolitinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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